Cas no 526-06-7 (Eudesmin)

Conclusion: eudesmin ((-) -eudesmin) interferes with adipogenic differentiation by inhibiting S6K1 signaling pathway Eudesmin has many effects, including antitumor, anti-inflammatory and antibacterial activities

Eudesmin structure

Product Name:Eudesmin

CAS No:526-06-7

Molecular Formula:C₂₂H₂₆O₆

Molecular Weight:386.4382

MDL:MFCD00274496

CID:370699

PubChem ID:325601

Eudesmin Properties

Names and Identifiers

- EUDESMINE
- 1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, (1.α.,3a.α.,4.α.,6a.α.)-(-)-
- 1H,3H-Furo[3,4-c]furan,1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, (1R,3aS,4R,6aS)-
- Eudesmin
- (+)-Pinoresinol dimethyl ether
- (1R,3aα,6aα)-1,4α-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- (1R,3aα,6aα)-1α,4α-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- (1S)-3aβ,4,6,6aβ-Tetrahydro-1β,4β-bis(3,4-dimethoxyphenyl)-1H,3H-furo[3,4-c]furan
- (3aβ,6aβ)-3β,6β-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- Eudesamin,Eudesmin
- NSC 35476
- Pinoresinol dimethyl ether
- (-)-Eudesmin
- [ "(-)-Eudesmin" ]
- (3As,6aS)-3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
- Eudesamin
- 1,4-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- 3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
- NSC674053
- Pinoresinol,O-dimethyl-
- Pinoresinol, O,O-dimethyl-
- 1H,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, (1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)-(-)-
- 1H,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, [1R-(1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)]-
- 1H,4-c]furan, 1.alpha.,4.alpha.-bis(3,4-dimet
- AKOS037514983
- AC-33993
- MFCD09992396
- DTXSID701318017
- CHEMBL523743
- CID 325601
- (3R,3aS,6R,6aS)-3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
- MS-26383
- (1R,3aS,4R,6aS)-1,4-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- 526-06-7
- HY-N2357
- SCHEMBL167340
- 1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-,(1R,3aS,4R,6aS)-
- (-)-Eudesmin; NSC35476
- Eudesmine, >=95% (LC/MS-ELSD)
- CS-0022539
- (-)-Eudesmine
- 1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-
- 1,4-Bis(3,4-dimethoxyphenyl)hexahydrofuro[3,4-c]furan
- 1H,3H-Furo[3,4-c]furan, 1.alpha.,4.alpha.-bis(3,4-dimethoxyphenyl)-3a.alpha.,4,6,6a.alpha.-tetrahydro-
- 4375-03-5
- FT-0776107
- (1S,4S)-1,4-bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- 1,4-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan #
- AKOS022083946
- NSC35476
- AB00076863-01
- NSC404535
- 1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, [1R-(1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)]-
- NSC-35476
- CBDivE_012962
- NSC-404535
- 1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, (1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)-(-)-
- (-)-Epieudesmin
- PEUUVVGQIVMSAW-UHFFFAOYSA-N
- AKOS000635153
- 1H,4-c]furan, 1.alpha.,4.alpha.-bis(3,4-dimethoxyphenyl)-3a.alpha.,4,6,6a.alpha.-tetrahydro-
- 4,8-bis (3,4-dimethoxyphenyl)-3,7-dioxabicyclo[3.3.0]octane
- 1H,4-c]furan, 1.alpha.,4.alpha.-bis(3,4-dimethoxyphenyl)-3a.alpha.,4,6,6a.alpha.-tetrahydro-, (-)-
- NSC-674053
- Di-O-methylpinoresnol
- FT-0775588
- Cambridge id 5255775
- 25305-05-9
- (3R,3aS,6R,6aS)-3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro(3,4-c)furan
- (1R,3AS,4R,6AS)-1,4-BIS(3,4-DIMETHOXYPHENYL)-HEXAHYDROFURO[3,4-C]FURAN
- G12578
- DA-63320
- +Expand
- MDL： MFCD00274496
- InChIKey： PEUUVVGQIVMSAW-UHFFFAOYSA-N
- Inchi： 1S/C22H26O6/c1-23-17-7-5-13(9-19(17)25-3)21-15-11-28-22(16(15)12-27-21)14-6-8-18(24-2)20(10-14)26-4/h5-10,15-16,21-22H,11-12H2,1-4H3
- SMILES： O1C([H])([H])C2([H])C([H])(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])C2([H])C1([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 386.172939g/mol
Surface Charge: 0
XLogP3: 2.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 386.172939g/mol
Monoisotopic Mass: 386.172939g/mol
Topological Polar Surface Area: 55.4Å²
Heavy Atom Count: 28
Complexity: 457
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 386.4

Experimental Properties

LogP: 3.79620
PSA: 55.38000
Refractive Index: 1.547
Boiling Point: 517.3±50.0 °C at 760 mmHg
Melting Point: 108.5-109.5 ºC
Vapor Pressure: 0.0±1.3 mmHg at 25°C
Flash Point: 209.8±30.0 °C
Solubility: Almost insoluble (0.023 g/l) (25 º C),
Color/Form: Powder
Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),

Eudesmin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DI3O-5mg	1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-,(1R,3aS,4R,6aS)-	526-06-7	99%	5mg	$529.00	2024-04-30
A2B Chem LLC	AG29188-5mg	Eudesmin	526-06-7	98%	5mg	$675.00	2024-04-19
Aaron	AR00DIC0-1mg	1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-,(1R,3aS,4R,6aS)-	526-06-7	98%	1mg	$99.00
Ambeed	A730957-5mg	(1R,3aS,4R,6aS)-1,4-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan	526-06-7	98+%	5mg	$256.0	2024-07-18
ChemFaces	CFN96266-20mg	Eudesmin	526-06-7	>=98%	20mg	$188
ChemScence	CS-0022539-5mg	Eudesmin	526-06-7	99.19%	5mg	$550.0	2022-04-27
MedChemExpress	HY-N2357-5mg	Eudesmin	526-06-7	99.19%	5mg	￥3000	2024-04-18
S e l l e c k ZHONG GUO	E0689-1mg	Eudesmin	526-06-7		1mg	￥892.71
TargetMol Chemicals	T3836-5 mg	Eudesmin	526-06-7	99.92%	5mg	￥ 2,760
TRC	E323290-1mg	Eudesmin	526-06-7		1mg	$155.00	2023-05-18

Eudesmin Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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Eudesmin Related Literature

1. Selective modification of the β–β linkage in DDQ-treated Kraft lignin analysed by 2D NMR spectroscopy

F. Tran,C. S. Lancefield,P. C. J. Kamer,T. Lebl,N. J. Westwood Green Chem. 2015 17 244
2. Bioassay-guided isolation of bisepoxylignans from the flower buds of Magnolia biondii Pamp and their antiallergic effects

Xing Zhang,Fei Qian,Jun-Jie Tan,Fu-Jiang Guo,Marianna Kulka,Jin-Wen Xu,Yi-Ming Li RSC Adv. 2017 7 34236
3. Electrocatalysis as a key strategy for the total synthesis of natural products

Mintu Munda,Sovan Niyogi,Kundan Shaw,Sourav Kundu,Rhituparna Nandi,Alakesh Bisai Org. Biomol. Chem. 2022 20 727
4. Obituary notices: George Thomas Beilby, 1850–1924; Henry George Smith, 1852–1924

John Read J. Chem. Soc. Trans. 1925 127 955
5. Isolation and structure determination of (+)-diaeudesmin, the first naturally occurring diaxially substituted 3,7-dioxabicyclo[3,3,0]octane lignan

C. K. Atal,K. L. Dhar,Andrew Pelter J. Chem. Soc. C 1967 2228
6. The chemistry of the lignan group of natural products

R. D. Haworth J. Chem. Soc. 1942 448
7. Organic chemistry

J. Chem. Soc. Abstr. 1915 108 i861
8. Lirioresinol-C dimethyl ether, a diaxially substituted 3,7-dioxabicyclo[3,3,0]octane lignan from Macropiper excelsum(Forst.f.) Miq.

Lindsay H. Briggs,R. C. Cambie,R. A. F. Couch J. Chem. Soc. C 1968 3042
9. Synthesis of 2,6-diaryl-4,8-dihydroxy-3,7-dioxabicyclo[3.3.0]octanes

Andrew Pelter,Robert S. Ward,Derrick J. Watson,Peter Collins,I. Trevor Kay J. Chem. Soc. Perkin Trans. 1 1982 175
10. 316. The constituents of natural phenolic resins. Part XII. The action of selenium on lignans

John R. Atkinson,Robert D. Haworth J. Chem. Soc. 1938 1681

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